Cas no 172981-86-1 (2-(piperazin-1-yl)methylpyrimidine)

• Product Name: 2-(piperazin-1-yl)methylpyrimidine
• CAS No: 172981-86-1
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• MDL: MFCD16848008
• CID: 905760
• PubChem ID: 45099697
• Update Time: 2025-04-19

2-(piperazin-1-yl)methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(Piperazin-1-ylmethyl)pyrimidine
• Pyrimidine, 2-(1-piperazinylmethyl)- (9CI)
• 2-(piperazin-1-yl)methylpyrimidine
• CS-0270846
• 2-[(Piperazin-1-yl)methyl]pyrimidine
• 172981-86-1
• EN300-879219
• SCHEMBL7508914
• AKOS011993420
• DTXSID00668063

• MDL： MFCD16848008
• Inchi： 1S/C9H14N4/c1-2-11-9(12-3-1)8-13-6-4-10-5-7-13/h1-3,10H,4-8H2
• InChI Key： XGNSNCQPISTGQW-UHFFFAOYSA-N
• SMILES： N1(CC2N=CC=CN=2)CCNCC1

Computed Properties

• Exact Mass: 178.12202
• Monoisotopic Mass: 178.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.6
• Topological Polar Surface Area: 41A^2

Experimental Properties

• PSA: 41.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines